Cas no 1806738-57-7 (Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806738-57-7
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4829361
• Update Time: 2025-10-15

Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H8F3NO4/c1-4-5(8(15)16-2)3-6(14)13-7(4)17-9(10,11)12/h3H,1-2H3,(H,13,14)
• InChI Key： XZZGJZRSCJGWPP-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C(C(=O)OC)=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 422
• XLogP3: 1.1
• Topological Polar Surface Area: 64.599

Additional information on Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806738-57-7): An Overview

Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806738-57-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate.

The molecular formula of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate is C₁₁H₁₁F₃N₂O₄, and its molecular weight is approximately 280.20 g/mol. The compound features a pyridine ring substituted with a hydroxyl group at the 6-position, a methyl group at the 3-position, and a trifluoromethoxy group at the 2-position. The carboxylate ester moiety is attached to the 4-position of the pyridine ring. This intricate structure imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

The synthesis of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate has been reported in several studies. One common approach involves the reaction of 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine with methyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired ester product. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to achieve high yields and purity.

In recent years, significant progress has been made in understanding the biological activities of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate. Studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate has also been investigated for its antioxidant activity. Research has shown that the compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate has also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its potential therapeutic applications, Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a lead compound for drug discovery efforts. Its unique structure provides a scaffold for further modification and optimization to enhance its biological activity or improve its pharmacological properties. For example, researchers have synthesized analogs by varying substituents on the pyridine ring or modifying the ester moiety to explore structure-activity relationships (SAR).

The safety profile of Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate is another important aspect that has been investigated. Toxicity studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, Methyl 6-hydroxy-3-methyl-2-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806738-57-7) is a promising organic compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies.